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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied

Chemistry (IUPAC) definition of the hydron, its relationship to other hydrogen cations, and its

significance in chemical and biological sciences.

The Official IUPAC Definition of a Hydron
The IUPAC, through its "Gold Book" compendium of chemical terminology, defines a hydron
as the general name for the cation of hydrogen, denoted as H⁺.[1][2][3] This term is

intentionally broad and is to be used without regard to the nuclear mass of the hydrogen

isotope.[1][2] The recommendation to use the term "hydron" was formally made by IUPAC in

1988 to provide a precise and unifying term for the cationic form of hydrogen.[4]

It is crucial to distinguish "hydron" from "proton." While "proton" is often used colloquially to

refer to H⁺, IUPAC recommends that "proton" be used specifically for the cation of the protium

isotope, ¹H⁺.[4] The term "hydron" encompasses the cations of all hydrogen isotopes.[4]

Calling the hydron simply a "hydrogen ion" is discouraged as this could also refer to the

hydrogen anion (hydride, H⁻).[4]

Speciation of Hydrons: Protons, Deuterons, and
Tritons
The general term "hydron" collectively refers to the following specific cations:
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Proton (p or ¹H⁺): The cation of the protium isotope (¹H).[4]

Deuteron (d or ²H⁺ or D⁺): The cation of the deuterium isotope (²H or D).[4][5]

Triton (t or ³H⁺ or T⁺): The cation of the tritium isotope (³H or T).[4][5]

The following table summarizes the quantitative data for the primary isotopes of hydrogen and

their corresponding hydrons.

Isotope
Name

Isotopic
Symbol

Natural
Abundance
(%)

Cation
Name

Cation
Symbol

Molar Mass
(g·mol⁻¹)

Protium ¹H ~99.98 Proton ¹H⁺
1.007825031

9[6]

Deuterium ²H or D ~0.0156 Deuteron ²H⁺ or D⁺
2.014101777

8[7]

Tritium ³H or T Trace Triton ³H⁺ or T⁺
3.016049277

7

Natural abundance can vary. Tritium is radioactive and occurs in trace amounts.

Chemical Properties and Behavior
The hydron is a fundamental species in chemistry, particularly in acid-base theories. In the

Brønsted-Lowry theory, an acid is defined as a hydron donor and a base as a hydron
acceptor.[4] Due to its nature as a bare nucleus (for ¹H⁺) and its resulting high charge density,

the unsolvated hydron does not exist in the condensed phase (liquids or solids).[4]

In aqueous solutions, hydrons are solvated by water molecules. The simplest representation of

a solvated hydron is the hydronium ion (H₃O⁺).[8] However, the actual structure of the

solvated proton is more complex, with species such as the Zundel cation (H₅O₂⁺) and the

Eigen cation (H₉O₄⁺) also playing a role in its diffusion through water.[4] For this reason, the

notation H⁺(aq) is often preferred to denote a solvated hydron without specifying the exact

nature of the hydrated species.[4]
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As a Lewis acid, the hydron can accept an electron pair from a Lewis base.[4] According to the

Hard/Soft Acid/Base (HSAB) theory, the bare hydron is considered an infinitely hard Lewis

acid.[4]

Experimental Protocols
The study of hydrons and their isotopes is central to many analytical techniques. While a

comprehensive review of all relevant experimental protocols is beyond the scope of this guide,

two key methodologies are highlighted below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To distinguish between different hydrogen isotopes (protium, deuterium) in a

molecule.

Methodology:

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃, D₂O) to

minimize the solvent signal in ¹H NMR.

¹H NMR Spectroscopy: Acquire a standard proton NMR spectrum. The chemical shifts of the

signals provide information about the electronic environment of the protium nuclei.

²H NMR Spectroscopy: If isotopic substitution is suspected or being studied, acquire a

deuterium NMR spectrum. The principles are similar to ¹H NMR, but the resonance

frequency is different.

Data Analysis: Compare the spectra to identify the presence and location of different

hydrogen isotopes. The absence of a signal in the ¹H NMR spectrum that is present in the

unlabeled compound, coupled with the appearance of a signal in the ²H NMR spectrum,

confirms deuteration.

Mass Spectrometry (MS)
Objective: To determine the isotopic composition of a molecule.

Methodology:
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Ionization: Ionize the sample using an appropriate technique (e.g., Electrospray Ionization,

Electron Impact).

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the abundance of ions at each m/z value.

Data Analysis: The substitution of a protium atom with a deuterium atom will result in an

increase in the molecular weight of the ion by approximately 1 Da. The presence of peaks

corresponding to these higher masses indicates the incorporation of deuterium. High-

resolution mass spectrometry can distinguish between the exact masses of ¹H and ²H.

Visualizing the Hydron Concept
The following diagrams illustrate the relationships between the hydrogen isotopes and the

concept of the hydron.
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Loses e⁻
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Caption: Relationship between hydrogen isotopes and their corresponding hydrons.

Brønsted Acid (HA)
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Click to download full resolution via product page

Caption: The role of the hydron in Brønsted-Lowry acid-base theory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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